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Stability of Lansoprazole Formulations

The table below summarizes the quantitative stability findings for different lansoprazole formulations from

the search results.

Formulation
Storage
Condition

Stability
Duration

Key Findings &
Quantitative Data

Source /
Citation

Extemporaneous Oral
Suspension (3 mg/mL
in 8.4% sodium

bicarbonate)

Room

Temperature
(approx. 20-

25°C)

48 hours Lost >10% of lansoprazole

concentration after 48
hours. [1]

(J Pediatr

Pharmacol
Ther. 2013)

Extemporaneous Oral
Suspension (3 mg/mL
in 8.4% sodium

bicarbonate)

Refrigerated

(approx. 2-8°C)

7 days Maintained chemical

integrity for 7 days. Stability
compromised prior to

previously reported 14
days. [1]

(J Pediatr

Pharmacol
Ther. 2013)
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Formulation
Storage
Condition

Stability
Duration

Key Findings &
Quantitative Data

Source /
Citation

Gastro-resistant
Capsules (repackaged
in MCAs)

Controlled

Ambient
(20°C/40%

RH)

8 weeks Physical stability

(dissolution performance)
was acceptable and within

British Pharmacopoeia
specifications after 8 weeks.

[2]

(PMC, 2017)

Analytical Methods for Stability Assessment

For researchers requiring precise quantification and stability monitoring, the following validated

chromatographic methods are available.

LC-MS/MS Method for Suspension Analysis

This method was used to determine the stability of the extemporaneous lansoprazole suspension. [1]

Objective: To quantify lansoprazole concentration in a suspension vehicle over time.
Sample Preparation: Suspensions are prepared in triplicate. Samples are spiked with omeprazole
(10 mg/L) as an internal standard. [1]
Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chromatographic Conditions:
Detection: Positive electrospray LC-MS/MS.

MS/MS Transitions:
Lansoprazole: m/z 370 → 252

Omeprazole (Internal Standard): m/z 346 → 198
Calibration Range: 5 to 25 mg/L, validated per FDA Guidance. [1]

Additional Monitoring: The pH of the suspension is monitored throughout the study. [1]

Stability-Indicating RP-HPLC Method

This method separates lansoprazole from its acid-induced degradation products. [3]
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Objective: To determine lansoprazole in the presence of its degradation products.

Analytical Technique: Reversed-Phase High Performance Liquid Chromatography (RP-HPLC).
Chromatographic Conditions:

Column: Nova-Pak C18
Mobile Phase: 0.05 M Potassium Dihydrogen Phosphate : Methanol : Acetonitrile (5:3:2 v/v/v)

Detection Wavelength: 280 nm
Flow Rate: Not specified in the abstract [3]

Method Performance:
Linearity Range: 2-20 μg/mL

Recovery: 100.61 ± 0.84%
Detection Limit (LOD): 0.55 μg/mL [3]

HPLC Method for Related Substances

This method is designed for detecting impurities in lansoprazole sulfide, an intermediate. [4]

Analytical Technique: HPLC with UV detection.

Chromatographic Conditions:
Column: C18 (250 mm x 4.6 mm, 5 μm)

Mobile Phase: Gradient mixture of formic acid and acetonitrile
Flow Rate: 1.0 mL/min

Detection Wavelength: 260 nm [4]
Method Performance:

The method successfully resolves lansoprazole sulfide from its impurities (LAN30-I & LAN30-II)
with a resolution >2.0.

Quantitation Limit (LOQ): 0.01% for lansoprazole sulfide [4]

Stability Assessment Workflow

The following diagram illustrates a general workflow for assessing the stability of a drug product, integrating

the key aspects from the search results.
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Storage Conditions (Examples)

Analytical Methods (Examples)

Start: Drug Product

Define Storage Conditions

Prepare and Package Samples Room Temperature Refrigerated MCA Repackaging

Set Testing Time Points

Perform Stability-Indicating Analysis

Evaluate Against Stability Criteria HPLC/LC-MS/MS Dissolution Testing pH Monitoring

Determine Shelf-life/Expiry

Click to download full resolution via product page

A workflow for stability assessment of drug products, covering key testing stages.

Key Storage & Handling Recommendations

Extemporaneous Suspensions: Should be used within 48 hours if stored at room temperature and
within 7 days if refrigerated. [1]
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Repackaged Dosage Forms: Gastro-resistant capsules repackaged into multicompartment

compliance aids (MCAs) can maintain physical stability for up to 8 weeks under controlled ambient
conditions (20°C/40% RH). [2]

General Handling: As with many pharmaceuticals, lansoprazole products should be stored in a dry,
cool, and well-ventilated place, protected from light and incompatible materials. [5]

Limitations and Further Research

API-Specific Data: The search results lack detailed stability data (e.g., ICH long-term studies)
specifically for the pure Lansoprazole sodium API. The available information focuses on formulated

products.
Recent Studies: The most specific stability study on chemical degradation is from 2013. [1] For the

most current regulatory guidance on API stability, consulting official ICH guidelines and recent
pharmacopeial monographs is essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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